Cas no 65308-85-2 (Benzoic acid, 4-methyldinitro-)

• Product Name: Benzoic acid, 4-methyldinitro-
• CAS No: 65308-85-2
• MF: C₈H₆N₂O₆
• MW: 226.143042087555
• CID: 389161
• PubChem ID: 71370714
• Update Time: 2025-04-19

Benzoic acid, 4-methyldinitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methyldinitro-
• 4-methyl-2,3-dinitrobenzoic acid
• DTXSID80793685
• 65308-85-2

• Inchi： 1S/C8H6N2O6/c1-4-2-3-5(8(11)12)7(10(15)16)6(4)9(13)14/h2-3H,1H3,(H,11,12)
• InChI Key： WAIJVMCYKMVDHG-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C)=C(C=1[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 226.02258592g/mol
• Monoisotopic Mass: 226.02258592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 129Ų